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Foreword: The following guide provides a comprehensive toxicological evaluation of 2-
Phenoxyethyl Propionate (CAS No. 23495-12-7), a fragrance ingredient belonging to the Aryl
Alkyl Alcohol Simple Acid Esters (AAASAE) structural group.[1] This document is structured to
provide researchers, scientists, and drug development professionals with an in-depth
understanding of its safety profile. The assessment synthesizes available empirical data with
scientifically justified read-across approaches, reflecting the current standards in chemical
safety evaluation.

Introduction and Chemical Identity

2-Phenoxyethyl propionate is an ester of 2-phenoxyethanol and propionic acid. It is primarily
used as a fragrance ingredient in various consumer products.[1][2]

o Chemical Name: 2-Phenoxyethyl propionate

o CAS Registry Number: 23495-12-7
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e Molecular Formula: C11H140s3
e Molecular Weight: 194.23 g/mol
o Appearance: Colorless clear liquid[2]

The toxicological assessment of this material is complex due to a lack of direct experimental
data for several endpoints. Consequently, a weight-of-evidence approach, incorporating data
from structurally similar molecules (read-across analogues), is essential for a complete safety
evaluation. This methodology is scientifically robust when analogues exhibit similar metabolic
and physicochemical properties.

Diagram 1: Read-Across Analogue Strategy

The following diagram illustrates the read-across strategy employed for the toxicological
assessment of 2-Phenoxyethyl propionate, identifying the key analogues used to address

specific data gaps.

Target Substance Read-Across Analogues
2-Phenoxyethyl Propionate 2-Phenoxyethyl Isobutyrate Phenethyl Isobutyrate
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Caption: Read-across strategy for 2-Phenoxyethyl propionate safety assessment.
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Toxicokinetics: Dermal Absorption

Understanding the systemic exposure following dermal contact is critical for risk assessment.
While no direct absorption data exists for 2-phenoxyethyl propionate, a reliable study was
conducted on its close structural analogue, 2-phenoxyethyl isobutyrate.

Experimental Protocol: In Vivo Dermal Absorption (Rat) This study was designed to quantify the
amount of substance absorbed through the skin into the bloodstream.

Test System: Male Sprague-Dawley rats.
o Test Substance: 2-phenoxyethyl isobutyrate.

o Dose & Application: A single dose of 1000 mg/kg was applied to a clipped dorsal skin area.
The application site was semi-occluded to prevent evaporation and ingestion.

e Duration: 24 hours.

e Analysis: The amount of absorbed substance was determined by analyzing urine, feces, and
residual substance at the application site.

Results: The study determined that 22.81% of the applied dose of 2-phenoxyethyl isobutyrate
was systemically absorbed.[3] This value is fundamental for interpreting the systemic toxicity of
dermally applied 2-phenoxyethyl propionate, as it allows for the conversion of an external
dose to an internal systemic dose.

Acute Toxicity

Acute toxicity studies evaluate the potential for adverse effects from a single, short-term

exposure.
Endpoint Species Route Value Reference
Oral LDso Rat Oral 4000 mg/kg [4]
Dermal LDso Rabbit Dermal > 5000 mg/kg [4]
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Data presented for 2-Phenylethyl propionate (CAS 122-70-3), a structurally related ester, as
direct data for 2-phenoxyethyl propionate is not available in the cited safety data sheets. The
low toxicity profile is consistent with this class of chemicals.

Local Irritation and Sensitization
Skin and Eye Irritation

Based on available information and the chemical nature of aryl alkyl alcohol simple acid esters,
2-phenoxyethyl propionate is not expected to be a significant skin or eye irritant.[1] Studies
on the read-across material 2-phenoxyethyl isobutyrate support this conclusion.[3][5]

Skin Sensitization

Skin sensitization is a key endpoint for dermally applied substances like fragrance ingredients.
The potential of 2-phenoxyethyl propionate to induce skin allergy has been evaluated
through both human studies and animal data using a read-across analogue.

Human Maximization Test (2-Phenoxyethyl propionate):

o Methodology: A human maximization test involves an induction phase with repeated
applications of the test material to induce a potential allergic response, followed by a
challenge phase to elicit a reaction.

o Results: No skin sensitization reactions were observed when 2-phenoxyethyl propionate
was tested at a concentration of 10%.[3]

Murine Local Lymph Node Assay (LLNA) (2-Phenoxyethyl isobutyrate): The LLNA is the
preferred animal model for identifying skin sensitizers. It measures the proliferation of
lymphocytes in the draining lymph nodes following exposure to a test chemical.

o Rationale: An increase in lymphocyte proliferation (measured by radioactive thymidine
incorporation) indicates a T-cell mediated immune response characteristic of sensitization.

e Results: The read-across material, 2-phenoxyethyl isobutyrate, was not found to be
sensitizing when tested up to a concentration of 100%.[3]
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Conclusion on Sensitization: Based on the weight of evidence from human data on the target

material and supporting animal data on a close analogue, 2-phenoxyethyl propionate is not

considered a skin sensitizer under current use levels.[3]

Genotoxicity

Genotoxicity assays are crucial for identifying substances that can cause DNA or chromosomal

damage, which may lead to cancer or heritable defects. No direct genotoxicity studies have

been conducted on 2-phenoxyethyl propionate. Therefore, data from the read-across

material phenethyl isobutyrate is used for this assessment.[3]

Bacterial Reverse Mutation Assay (Ames Test)

Principle: This in vitro assay uses several strains of Salmonella typhimurium with pre-existing
mutations that render them unable to synthesize an essential amino acid (histidine). A
positive result (mutagenicity) is indicated if the test chemical causes a reverse mutation,
allowing the bacteria to grow on a histidine-free medium.

Methodology:
o Strains:S. typhimurium strains TA98, TA100, TA1535, and TA1537 were used.

o Activation: The assay was conducted both with and without an external metabolic
activation system (S9 fraction from rat liver) to mimic mammalian metabolism.

o Exposure: Plates were treated with phenethyl isobutyrate at concentrations up to 5000 p
g/plate .

Results: No increase in the number of revertant colonies was observed at any concentration,
either with or without S9 metabolic activation.[3] This indicates that phenethyl isobutyrate is
not mutagenic in this system.

In Vitro Micronucleus Test

Principle: This test detects chromosomal damage. Micronuclei are small, extra-nuclear
bodies containing chromosome fragments or whole chromosomes that were not incorporated
into the daughter nuclei during cell division. An increase in micronucleated cells indicates
clastogenic (chromosome-breaking) or aneugenic (chromosome-loss) activity.
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o Methodology:
o Test System: Human peripheral blood lymphocytes.
o Activation: Conducted with and without S9 metabolic activation.

o Exposure: Cells were treated with phenethyl isobutyrate at concentrations up to 1000

pg/mL.

o Results: The test substance did not induce a significant increase in binucleated cells
containing micronuclei.[3] This demonstrates a lack of clastogenic activity.

Diagram 2: In Vitro Micronucleus Test Workflow
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Caption: Workflow for the in vitro micronucleus clastogenicity assay.
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Genotoxicity Conclusion: Based on robust data from a well-selected read-across analogue, 2-
phenoxyethyl propionate is not considered to pose a genotoxic risk.[3]

Repeated Dose Toxicity

No repeated dose toxicity studies are available for 2-phenoxyethyl propionate. The
assessment relies on a 13-week sub-chronic dermal toxicity study conducted on the analogue
2-phenoxyethyl isobutyrate.[3]

e Test System: Rats.

e Route: Dermal application.

e Duration: 13 weeks.

e Dose Levels: 0, 100, 300, or 1000 mg/kg/day.

» Results: No treatment-related adverse effects were observed at any dose level.

 NOAEL: The No Observed Adverse Effect Level (NOAEL) was determined to be 1000
mg/kg/day, the highest dose tested.[3]

To establish a systemic NOAEL for risk assessment, this dermal NOAEL is adjusted using the
dermal absorption data (22.81%).

o Systemic NOAEL: 1000 mg/kg/day * 22.81% = 228.1 mg/kg/day.[3]

This systemic NOAEL is considered protective for potential chronic health effects from repeated
exposure to 2-phenoxyethyl propionate.

Reproductive and Developmental Toxicity

There are no reproductive or developmental toxicity data available for 2-phenoxyethyl
propionate or suitable read-across materials.[3] In such data-poor situations, regulatory
science employs the Threshold of Toxicological Concern (TTC) approach.

e TTC Concept: The TTC is a conservative exposure threshold value for chemicals with limited
or no toxicity data, below which there is a very low probability of an appreciable risk to
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human health. Chemicals are placed into Cramer Classes based on their chemical structure,
with Class Il representing structures with low potential for toxicity.

o Assessment: The calculated total systemic exposure to 2-phenoxyethyl propionate from its
use in consumer products (0.020 pg/kg/day) is significantly below the established TTC for a
Cramer Class Il substance (9 pg/kg/day).[3]

e Conclusion: The margin of exposure is substantial, indicating that reproductive and
developmental effects are not a concern at current exposure levels.[3]

Phototoxicity

Phototoxicity is the potential for a substance to cause a skin reaction upon exposure to UV
light.

o Methodology: The potential for phototoxicity was evaluated by analyzing the UV/Visible
absorption spectrum of 2-phenoxyethyl propionate.

o Results: The substance showed no significant absorbance in the range of 290 to 700 nm.
The molar absorption coefficient was well below the benchmark of 1000 L mol~t cm™~1, which
would trigger concern for phototoxicity.[3]

o Conclusion: 2-Phenoxyethyl propionate is not expected to present a concern for
phototoxicity or photoallergenicity.[3]

Overall Safety Conclusion

The comprehensive toxicological profile of 2-phenoxyethyl propionate, constructed from
direct data and scientifically justified read-across studies, indicates a low level of concern for
human health under its current conditions of use as a fragrance ingredient. The substance
exhibits low acute toxicity, is not a skin or eye irritant, and is not a skin sensitizer. Furthermore,
it does not pose a risk for genotoxicity, phototoxicity, or reproductive toxicity at current exposure
levels. The systemic NOAEL of 228.1 mg/kg/day derived from a 13-week repeated dose dermal
study on a close analogue provides a robust basis for its ongoing safe use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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